Cas no 62613-74-5 (4-Isoxazolecarboxamide, 3-ethyl-N,5-dimethyl-)
62613-74-5 structure
Product Name:4-Isoxazolecarboxamide, 3-ethyl-N,5-dimethyl-
CAS No:62613-74-5
MF:C8H12N2O2
MW:168.193081855774
CID:438217
PubChem ID:20348849
Update Time:2025-04-19
4-Isoxazolecarboxamide, 3-ethyl-N,5-dimethyl- Chemical and Physical Properties
Names and Identifiers
-
- 4-Isoxazolecarboxamide, 3-ethyl-N,5-dimethyl-
- 3-ethyl-N,5-dimethyl-1,2-oxazole-4-carboxamide
- GNRKKEPSXSPHPJ-UHFFFAOYSA-N
- SCHEMBL353731
- 62613-74-5
- 3-ethyl-N,5-dimethyl-isoxazole-4-carboxamide
- AKOS009021071
- 3-ethyl-5,N-dimethyl-isoxazole-4-carboxamide
- DTXSID60605797
-
- Inchi: 1S/C8H12N2O2/c1-4-6-7(8(11)9-3)5(2)12-10-6/h4H2,1-3H3,(H,9,11)
- InChI Key: GNRKKEPSXSPHPJ-UHFFFAOYSA-N
- SMILES: O1C(C)=C(C(NC)=O)C(CC)=N1
Computed Properties
- Exact Mass: 168.08996
- Monoisotopic Mass: 168.089877630g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 172
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.9
- Topological Polar Surface Area: 55.1Ų
Experimental Properties
- PSA: 55.13
4-Isoxazolecarboxamide, 3-ethyl-N,5-dimethyl- Related Literature
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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4. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
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